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Compound of Interest

Compound Name: (2-(Pentyloxy)phenyl)methanol

Cat. No.: B7809137

Get Quote

Executive Summary
This guide provides a definitive technical analysis of the 13C NMR spectral characteristics of

pentyloxy-substituted benzenes. These compounds are critical intermediates in the synthesis of

ferroelectric liquid crystals, functional polymers, and lipophilic pharmaceutical agents. Unlike

methoxy or ethoxy analogs, the pentyl chain introduces specific conformational flexibility and

solubility profiles that are distinct in NMR analysis. This document details the synthesis,

spectral assignment, and comparative analysis of these systems, intended for application

scientists and structural chemists.

Experimental Protocol: Synthesis & Acquisition
To ensure the data presented is reproducible, we define the standard synthesis and acquisition

parameters. The pentyloxy moiety is typically introduced via Williamson ether synthesis.

1.1. Synthesis of Pentyloxybenzene (Williamson Protocol)
Reaction Type:

Nucleophilic Substitution.
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Reagents: Phenol (1.0 eq), 1-Bromopentane (1.2 eq),

(2.0 eq).

Solvent: Acetone (reflux) or DMF (

).

Step-by-Step Procedure:

Activation: Charge a round-bottom flask with Phenol (10 mmol) and anhydrous

(20 mmol) in Acetone (30 mL). Stir at room temperature for 30 minutes to generate the
phenoxide anion.

Alkylation: Add 1-Bromopentane (12 mmol) dropwise.

Reflux: Heat the mixture to reflux (

) for 6–12 hours. Monitor via TLC (Hexane:EtOAc 9:1).

Workup: Cool to RT. Filter off inorganic salts (

, excess

). Concentrate the filtrate in vacuo.

Purification: Dissolve residue in

, wash with 1M NaOH (to remove unreacted phenol), water, and brine. Dry over

. Distill or column chromatograph (Silica, Hexane) to yield the clear oil.

1.2. NMR Acquisition Parameters
Frequency: 100 MHz or higher (for clear separation of alkyl signals).

Solvent:

(Reference triplet at 77.16 ppm).[1]
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Temperature: 298 K.

Technique: Proton-decoupled (

) with NOE enhancement.

Visualized Workflow

Reagents:
Phenol + K2CO3

Intermediate:
Phenoxide Anion

Deprotonation
(30 min)

Reaction:
+ 1-Bromopentane
(Reflux, Acetone)

SN2 Attack
Workup:

Filter Salts ->
Wash NaOH

TLC Complete Product:
Pentyloxybenzene

Purification

Click to download full resolution via product page

Caption: Figure 1. Optimized Williamson ether synthesis workflow for pentyloxybenzene

derivatives.

13C NMR Spectral Data & Assignment
The pentyloxy group provides a distinct 5-carbon "fingerprint" in the aliphatic region (10–70

ppm), while the aromatic region (110–160 ppm) is determined by the substitution pattern.

3.1. The Pentyloxy Chain Fingerprint
The pentyl chain carbons are labeled

(closest to Oxygen) through

(terminal methyl).
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Carbon Position Label
Chemical Shift (

, ppm)
Assignment Logic

C- 68.1

Deshielded by

Oxygen (Inductive

effect).

C- 28.9
Deshielded by

-effect of Oxygen.

C- 28.2
Shielded by

-gauche effect.

C- 22.5
Typical methylene in

long chain.

C- 14.0
Typical terminal

methyl.

Note: The C-

and C-

signals are often close (28–29 ppm). In higher resolution spectra, C-

is typically downfield of C-

due to the waning inductive deshielding of the oxygen.

3.2. Aromatic Region: Substitution Effects
Comparison of Mono-substituted vs. Di-substituted systems.
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Carbon Type
Pentyloxybenzene
(Mono)

1,4-
Bis(pentyloxy)benz
ene (Para)

Mechanistic Insight

C-Ipso (

)
159.2 153.2

Strong deshielding by

Oxygen lone pair

donation (

effect).

C-Ortho 114.5 115.4

Strong shielding due

to resonance electron

density increase.

C-Meta 129.5 —

Little resonance

effect; signal absent in

symmetrical 1,4-

disubstituted systems.

C-Para 120.5 153.2

Shielded in mono;

becomes Ipso in 1,4-

bis system.

Structural Assignment Logic
The following diagram illustrates the logical flow used to assign the chemical shifts,

distinguishing between the electronic effects on the ring and the steric/inductive effects on the

chain.
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Pentyloxybenzene Structure
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Caption: Figure 2. Assignment hierarchy separating electronic aromatic effects from aliphatic

chain positioning.

Comparative Analysis: Why Pentyloxy?
When selecting an alkoxy substituent for drug design or materials science (e.g., liquid crystals),

the choice between Methoxy (

) and Pentyloxy (

) is pivotal.
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Feature

Methoxy
(ngcontent-ng-
c2977031039=""
_nghost-ng-
c1310870263=""
class="inline ng-
star-inserted">

)

Pentyloxy (

)

Impact on
Application

Solubility
Moderate in organic

solvents.
High lipophilicity.

improves solubility in

non-polar matrices

(e.g., liquid crystal

mixtures).

Crystallinity
High melting points

(rigid).

Lower melting points

(flexible).

disrupts crystal

packing, lowering

and broadening

nematic phases.

NMR Diagnostics
Single methyl peak

(~55 ppm).

Five distinct peaks.[1]

[2]

allows for detailed

relaxation time (

) studies to probe

molecular dynamics.

Electronic Effect

Longer chains are

slightly more electron-

donating due to alkyl

hyperconjugation.

Key Insight: While the aromatic chemical shifts remain relatively constant between methoxy

and pentyloxy derivatives (Ipso ~159 ppm for both), the solubility and phase behavior are

drastically altered. The 13C NMR confirms the integrity of the chain, ensuring no branching or

rearrangement occurred during synthesis (e.g., no iso-pentyl signals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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